2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide

• IUPAC Name: 2-amino-N-cyclopropyl-N-(1-methylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C11H21N3O/c1-13-6-4-10(5-7-13)14(9-2-3-9)11(15)8-12/h9-10H,2-8,12H2,1H3
• InChI Key: FNWCDTTYIDAXQX-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N(C2CC2)C(=O)CN
• Molecular Formula: C11H21N3O
• Molecular Weight: 211.30 g/mol

Description

2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide is a substituted acetamide derivative featuring a cyclopropyl group and a 1-methyl-piperidin-4-yl moiety as dual N-substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the following steps:

Formation of the Piperidine Ring: The synthesis begins with the preparation of 1-methyl-piperidin-4-ylamine through a series of reactions, including cyclization and methylation.

Introduction of the Cyclopropyl Group: The cyclopropyl group is introduced through a cyclopropanation reaction, which involves the addition of a cyclopropyl group to an appropriate precursor.

Acetamide Formation: The final step involves the formation of the acetamide moiety by reacting the intermediate with acetic anhydride or a similar reagent under suitable conditions.

Industrial Production Methods

Industrial production of 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide may involve optimization of the synthetic route to ensure high yield and purity. This can include the use of advanced techniques such as continuous flow reactors and automated synthesis platforms.

Chemical Reactions Analysis

Types of Reactions

2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents under anhydrous conditions.

Substitution: Halogenating agents, nucleophiles, and other reagents under controlled temperature and pressure.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated or ketone derivatives, while reduction may produce amine or alcohol derivatives.

Scientific Research Applications

Medicinal Chemistry

2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide is being investigated for its potential therapeutic applications:

• Enzyme Inhibition : The compound may act as an inhibitor of soluble epoxide hydrolase (sEH), which is involved in inflammatory processes. Studies have shown that similar compounds can reduce pain-related symptoms in animal models, indicating a promising avenue for pain management therapies.
• Neuroprotective Effects : Preliminary evaluations suggest that this compound exhibits low cytotoxicity in neuroblastoma cell lines, making it a candidate for further exploration in neurological disorders. Its potential to modulate neurotransmitter systems could lead to new treatments for conditions such as anxiety or depression.

Biological Research

The compound's ability to interact with specific enzymes and receptors makes it valuable in biological studies:

• Receptor Modulation : Research indicates that 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide may influence neurotransmitter systems by modulating receptor activity. This interaction could be pivotal in understanding the biochemical pathways involved in various diseases.

Industrial Applications

In addition to its medicinal uses, this compound has potential applications in industrial chemistry:

• Synthesis of Specialty Chemicals : Its unique structure allows it to serve as a building block for synthesizing more complex organic molecules, which can be utilized in the manufacture of agrochemicals and other specialty chemicals.

Study 1: Inhibition of Soluble Epoxide Hydrolase (sEH)

A focused study on sEH inhibition demonstrated that compounds similar to 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide exhibited significant anti-inflammatory properties. These findings suggest that such compounds could effectively mitigate pain-related symptoms in experimental models, supporting their therapeutic potential.

Study 2: Neuroprotective Effects on SH-SY5Y Cells

Another investigation assessed the neuroprotective effects of this compound on SH-SY5Y neuroblastoma cells. The results indicated no cytotoxicity at concentrations up to 100 µM, suggesting a favorable safety profile for further development in treating neurological disorders.

Mechanism of Action

The mechanism of action of 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes or receptors, leading to various biological effects. The exact mechanism depends on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The compound is compared below with five analogs, emphasizing structural variations, physicochemical properties, and functional implications.

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents/Modifications	Notes
2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide (Main compound)	Not explicitly given	-	Cyclopropyl, 1-methyl-piperidin-4-yl	Discontinued
2-Amino-N-cyclopropyl-N-(tetrahydro-2H-pyran-4-yl)acetamide	C₁₀H₁₈N₂O₂	198.26	Cyclopropyl, tetrahydropyran-4-yl (oxygen-containing ring)	Higher oxygen content; discontinued
2-AMINO-N-[4-(4-METHYLPIPERAZIN-1-YL)PHENYL]ACETAMIDE	C₁₃H₂₀N₄O	248.32	Phenyl-4-methylpiperazine	4 H-bond acceptors; aromatic backbone
2-Chloro-N-(1-methylethyl)-N-[1-(phenylmethyl)-4-piperidinyl]-acetamide	C₁₇H₂₅ClN₂O	308.85	Chloro, isopropyl, benzyl-piperidinyl	Chlorine enhances electrophilicity
2-Amino-N-(1-benzylpiperidin-4-yl)acetamide	C₁₄H₂₁N₃O	247.34	Benzyl-piperidinyl	Aromatic benzyl group; CAS 226249-36-1

Structural Differences and Functional Implications

In contrast, tetrahydro-2H-pyran-4-yl () replaces nitrogen with oxygen, reducing basicity but increasing polarity .

Aromatic vs. Aliphatic Substituents :

• Compounds with benzyl () or phenyl () groups introduce aromaticity, which may enhance lipophilicity and membrane permeability compared to the main compound’s aliphatic cyclopropyl group .

Hydrogen Bonding Capacity :

• The 4-methylpiperazine-substituted phenyl analog () has four H-bond acceptors, suggesting stronger polar interactions compared to the main compound’s likely lower count (estimated 2–3 acceptors) .

Physicochemical and Commercial Considerations

• Molecular Weight : The main compound’s analogs range from 198.26 g/mol () to 308.85 g/mol (), with higher weights correlating with bulkier substituents (e.g., benzyl, chloro-isopropyl) .

Biological Activity

2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide is a synthetic organic compound that has garnered attention for its potential biological applications. This compound features a unique molecular structure, including an amino group, a cyclopropyl group, and a piperidine ring, which may facilitate interactions with various biological targets. The molecular formula is C_{12}H_{18}N_{2}O, with a molecular weight of approximately 211.30 g/mol. This article explores the biological activity of this compound, its mechanism of action, and relevant case studies.

The biological activity of 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide is primarily attributed to its ability to interact with specific enzymes and receptors within biological systems. Preliminary studies suggest that it may function as an enzyme inhibitor or receptor modulator , influencing neurotransmitter systems and potentially offering therapeutic applications for conditions such as pain and inflammation.

Potential Targets

• Enzymes : May inhibit soluble epoxide hydrolase (sEH), which is involved in pain and inflammatory responses.
• Receptors : Potential interaction with neurotransmitter receptors, influencing synaptic transmission.

Pharmacological Properties

Research indicates that 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide exhibits promising pharmacological properties:

• Anti-inflammatory Activity : Studies have shown that related compounds in the piperidine class can inhibit nitric oxide generation in activated glial cells, suggesting potential anti-inflammatory effects .
• Cytotoxicity : Initial evaluations indicate low cytotoxicity in neuroblastoma cell lines, making it a candidate for further therapeutic exploration .

Comparative Analysis

A comparative analysis with similar compounds reveals distinct biological activities based on structural modifications:

Compound Name	Structure	Biological Activity
2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide	Structure	Potential enzyme inhibitor; anti-inflammatory
2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-propionamide	Similar to above but with propionamide moiety	Varies in potency due to structural differences
2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-butyramide	Similar to above but with butyramide moiety	Different chemical reactivity and activity profile

Study 1: Inhibition of Soluble Epoxide Hydrolase

A study focused on the inhibition of sEH highlighted that compounds structurally similar to 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide exhibit significant anti-inflammatory properties. The study demonstrated that these compounds could effectively reduce pain-related symptoms in animal models, supporting their potential therapeutic use .

Study 2: Neuroprotective Effects

Another investigation assessed the neuroprotective effects of piperidine derivatives, including 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide, on SH-SY5Y neuroblastoma cells. Results indicated that these compounds did not induce cytotoxicity at concentrations up to 100 µM, suggesting a favorable safety profile for further development in neurological disorders .